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Compound of Interest

Compound Name: FKBP12 PROTAC RC32

Cat. No.: B15609558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing RC32, a potent and

specific FKBP12-targeting PROTAC (Proteolysis Targeting Chimera), in Jurkat cells. This

document outlines the mechanism of action, experimental protocols, and expected outcomes,

facilitating the application of this chemical knockdown tool in research and drug development.

Introduction to RC32 PROTAC
RC32 is a heterobifunctional molecule designed to induce the degradation of the FKBP12

protein.[1][2] It is composed of Rapamycin, a ligand that binds to FKBP12, and Pomalidomide,

which recruits the Cereblon (CRBN) E3 ubiquitin ligase.[1][3] This ternary complex formation

(FKBP12-RC32-CRBN) leads to the ubiquitination of FKBP12, marking it for degradation by the

proteasome.[2][3] This targeted protein degradation approach offers a powerful method for

studying the function of FKBP12.

Mechanism of Action
The mechanism of RC32-mediated degradation of FKBP12 is a multi-step process:

Binding to FKBP12 and CRBN: RC32, with its two distinct ligands, simultaneously binds to

the target protein FKBP12 and the E3 ubiquitin ligase Cereblon.[2]
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Formation of a Ternary Complex: This binding event results in the formation of a stable

ternary complex, bringing FKBP12 into close proximity with the E3 ligase machinery.

Ubiquitination of FKBP12: Within the complex, the E3 ligase facilitates the transfer of

ubiquitin molecules to lysine residues on the surface of FKBP12.

Proteasomal Degradation: The poly-ubiquitinated FKBP12 is then recognized and degraded

by the 26S proteasome, leading to a reduction in the total cellular levels of the protein.[3]
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Preparation

Treatment

Analysis

1. Culture Jurkat Cells

3. Seed cells in plate

2. Prepare RC32 dilutions

4. Add RC32 to cells

5. Incubate for 12h

6. Harvest and lyse cells

7. Western Blot for FKBP12

8. Quantify degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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